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Compound of Interest

Compound Name: Lamivudine salicylate

Cat. No.: B7908371 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Lamivudine salicylate. The following procedures are designed to ensure the safety of

laboratory personnel and to minimize environmental impact.

Lamivudine salicylate is classified as a substance suspected of damaging fertility or the

unborn child and can cause organ damage through prolonged or repeated exposure.

Adherence to the following personal protective equipment (PPE) and handling protocols is

mandatory.

Personal Protective Equipment (PPE)
All personnel handling Lamivudine salicylate must use the following PPE. This is the final

barrier between the individual and the hazardous substance and should be used in conjunction

with engineering controls.

Key PPE Requirements:

Gloves: Two pairs of chemotherapy-rated gloves (tested to ASTM D6978 standard) are

required.[1][2][3] The inner glove should be worn under the gown cuff, and the outer glove

over the cuff.[1] Gloves must be changed regularly, at least hourly, or immediately if they are

torn, punctured, or contaminated.[1]
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Gowns: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is mandatory.[1]

Eye and Face Protection: Safety goggles with side shields are required.[4] When there is a

risk of splashes or spills, a face shield should be worn in addition to goggles.[5]

Respiratory Protection: A NIOSH-certified N95 or N100 respirator should be used when there

is a risk of generating airborne powder or aerosols.[5]

Additional Protective Garb: For comprehensive protection, especially during compounding or

handling larger quantities, the use of a cap, shoe covers, and beard/moustache covers is

strongly recommended.[2][5]

Engineering Controls and Safe Handling
Engineering controls are the primary method for minimizing exposure to Lamivudine
salicylate.

Ventilation: All handling of Lamivudine salicylate should occur in a well-ventilated area.[4]

[6][7] For procedures that may generate dust or aerosols, a certified chemical fume hood or

a biological safety cabinet is required.

Restricted Access: Areas where Lamivudine salicylate is handled should be restricted to

authorized personnel only.[1] Eating, drinking, and applying cosmetics are strictly prohibited

in these areas.[1]

Handling Procedures:

Avoid all personal contact, including inhalation of dust or fumes.[6]

Wash hands thoroughly before putting on and after removing gloves.[1][8]

Minimize the generation of dust.[9] If tablets need to be crushed, this must be done in a

containment primary engineering control (C-PEC).[10]

All containers of Lamivudine salicylate must be clearly labeled.[6][8]
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Storage and Disposal
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage: Store Lamivudine salicylate in its original, tightly sealed container in a cool, dry,

and well-ventilated area.[6] It should be stored locked up and away from incompatible

materials such as strong oxidizing agents.[6][7]

Disposal:

All waste, including contaminated PPE and disposable equipment, must be handled as

hazardous waste in accordance with local, state, and federal regulations.[6]

Dispose of contents and containers at an appropriate treatment and disposal facility.

Do not allow wash water from cleaning equipment to enter drains.[6]

Empty containers may contain residual dust and should be decontaminated before

disposal.[6]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Minor Spills:

Immediately alert others in the area.

Wear appropriate PPE, including a respirator.

Use a dry clean-up procedure and avoid generating dust.[6]

Collect spilled material using a method that controls dust, such as a damp cloth or a

HEPA-filtered vacuum.[9]

Place all contaminated materials in a sealed, labeled hazardous waste container.
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Thoroughly clean the spill area.

Major Spills:

Evacuate non-essential personnel from the area.[9]

Report the spill to the appropriate emergency response personnel.

Cleanup should only be performed by trained personnel.[9]

Quantitative Data Summary
Property Value Source

CAS Number 173522-96-8

Molecular Formula C₈H₁₁N₃O₃S · C₇H₆O₃ [8]

Molecular Weight 367.4 g/mol [8]

Melting Point 177°C (for Lamivudine) [4]

Boiling Point
475.4°C at 760 mmHg (for

Lamivudine)
[4]

Relative Density 1.73 g/cm³ (for Lamivudine) [4]

Occupational Exposure Limit

(OEL)

No data available for

Lamivudine salicylate. A risk

assessment should be

conducted to establish in-

house limits.

Experimental Workflow and Safety Protocols
The following diagrams illustrate the necessary workflows for safely handling Lamivudine
salicylate.
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Safe Handling Workflow for Lamivudine Salicylate

Preparation

Handling

Cleanup & Disposal

Obtain & Review SDS

Don Appropriate PPE
(Double Gloves, Gown, Eye Protection, Respirator)

Prepare Engineering Controls
(Fume Hood / BSC)

Weighing & Dissolving
(Inside Fume Hood / BSC)

Proceed to Handling

Perform Experimental Procedure

Decontaminate Work Surfaces & Equipment

Proceed to Cleanup

Segregate & Dispose of Hazardous Waste
(Contaminated PPE, Consumables)

Doff PPE Correctly

Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Lamivudine salicylate from preparation to disposal.
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Personal Protective Equipment (PPE) Donning & Doffing

Donning Sequence

Doffing Sequence

1. Gown

2. Mask/Respirator

3. Goggles/Face Shield

4. Inner Gloves (under cuff)

5. Outer Gloves (over cuff)

1. Outer Gloves

2. Gown & Inner Gloves (turn inside out)

3. Goggles/Face Shield

4. Mask/Respirator

Click to download full resolution via product page

Caption: Recommended sequence for putting on (donning) and taking off (doffing) PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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